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Compound of Interest

Compound Name: N,N-Dimethylhydroxylamine

CAS No.: 5725-96-2

Cat. No.: B1214378

Get Quote

Executive Summary
N,N-Dimethylhydroxylamine (DMHA) presents a unique duality in laboratory and industrial

settings: it is a potent reducing agent and polymerization inhibitor, yet it carries significant, often

underestimated, thermal and toxicological risks. Unlike its structural isomer N,O-

dimethylhydroxylamine (the Weinreb amide reagent), N,N-DMHA possesses a labile N-O bond

and high electron density on the nitrogen, making it susceptible to rapid oxidation and

exothermic decomposition.

This guide provides a self-validating safety framework for researchers. It prioritizes the

distinction between the Free Base (volatile, flammable, air-sensitive) and the Hydrochloride

Salt (stable solid), establishing distinct handling protocols for each to mitigate genotoxic

exposure and thermal runaway risks.

Part 1: Chemical Profile & Hazard Identification
The Identity Crisis: N,N- vs. N,O- Isomers
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A critical safety failure point is confusing N,N-DMHA with N,O-DMHA. While N,O-DMHA is

relatively stable and used for amide synthesis, N,N-DMHA is a powerful scavenger and

reducing agent.

Feature N,N-Dimethylhydroxylamine N,O-Dimethylhydroxylamine

CAS (Free Base) 5725-96-2 1117-97-1

CAS (HCl Salt) 16645-01-1 6638-79-5

Structure

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

Primary Hazard
Flash Point 16.5°C (High

Flammability), Reducing Agent
Irritant, Moderate Flammability

Reactivity
Scavenges radicals; reacts

violently with oxidizers.
Stable amide precursor.

Key Use
Polymerization inhibitor

("Shortstop"), reducing agent.
Weinreb ketone synthesis.[1]

Quantitative Hazard Data
The following data dictates the engineering controls required for safe operation.
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Property Value (Free Base) Value (HCl Salt) Critical Implication

Physical State Colorless Liquid White Crystalline Solid
Base requires closed-

system transfer.

Flash Point 16.5°C (Closed Cup) N/A (Solid)
Base is a Class IB

Flammable Liquid.

Boiling/Melting ~98°C (Boiling) 107-109°C (Melting)

Salt is safer for

storage; Base is

volatile.

Vapor Pressure ~21 mmHg @ 20°C Negligible
Inhalation risk is high

for the Free Base.

pKa ~5.2 (Conjugate Acid) N/A
Weak base; can buffer

aqueous solutions.

Part 2: Toxicology & Health Risk Assessment
The Genotoxicity Warning
While specific in vivo data for N,N-DMHA is limited compared to unsubstituted hydroxylamine,

the Precautionary Principle applies. Hydroxylamine and its alkyl derivatives are known Type II

toxins (cumulative) and suspected mutagens (Ames positive in related congeners).

Mechanism: Metabolic activation can lead to the formation of nitroxide radicals or

electrophilic species capable of DNA alkylation.

Systemic Effect: Methemoglobinemia (conversion of hemoglobin to methemoglobin),

reducing oxygen transport capacity.

Exposure Pathways & Symptoms
Inhalation (Base): Respiratory tract irritation, dizziness, cyanosis (blue lips/fingernails due to

methemoglobinemia).

Dermal (Base/Salt): Corrosive to skin (Base); Irritant (Salt). Potential sensitizer.

Ocular: Severe damage risk; corneal opacity.
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Part 3: Engineering Controls & Visualized
Workflows
Risk Assessment Logic
The following diagram illustrates the decision-making process for selecting the correct form of

DMHA and the associated safety barriers.

Select Reagent Form

Free Base (Liquid)
CAS 5725-96-2

Organic Soluble
Reducing Agent

HCl Salt (Solid)
CAS 16645-01-1

Water Soluble
Stable Source

Requirement:
High Volatility / Non-Aqueous

Requirement:
Standard Synthesis / Aqueous

LEVEL 3 CONTROL:
Fume Hood + Inert Gas Line

Grounding Required

LEVEL 2 CONTROL:
Standard Fume Hood
Dust Mask/Enclosure

Protocol A:
Syringe Transfer / Cannula

Protocol B:
Solid Weighing (Anti-Static)

Click to download full resolution via product page

Caption: Decision matrix for selecting Engineering Controls based on the chemical form of N,N-
Dimethylhydroxylamine.

Part 4: Operational Protocols
Storage & Stability[3]

The "Cold Trap" Rule: The Free Base must be stored at 2–8°C under an inert atmosphere

(Argon/Nitrogen). Oxygen exposure accelerates decomposition and formation of explosive

N-oxides.

Segregation: Store away from oxidizing agents (peroxides, permanganates, nitrates) and

anhydrides. The reaction with anhydrides can be violently exothermic.

Handling the Free Base (Liquid)
Objective: Prevent vapor release and static ignition.

Inerting: Ensure the reagent bottle is under a positive pressure of Nitrogen before piercing

the septum.
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Transfer: Use the Cannula Method or a gas-tight syringe. Never pour the free base from an

open bottle; its flash point (16.5°C) is likely below your lab's ambient temperature.

Grounding: When transferring volumes >500mL, ground the receiving vessel to prevent

static discharge.

Handling the Hydrochloride Salt (Solid)
Objective: Prevent dust inhalation and moisture absorption.[2]

Hygroscopic Nature: The salt is hygroscopic. Minimize air exposure time.[2][3]

Weighing: Use a disposable anti-static weighing boat inside the fume hood. Do not use metal

spatulas if traces of strong oxidizers are present on the metal surface.

Synthesis Safety: The Exotherm Check
When using DMHA as a reducing agent or scavenger:

Self-Validating Step: Perform a DSC (Differential Scanning Calorimetry) scan on a micro-

scale sample of the reaction mixture before scale-up. Look for onset temperatures below

100°C.[4]

Rate Control: Add DMHA slowly to the reaction mixture. Monitor internal temperature (Ti). If

Ti rises >5°C unexpectedly, stop addition and cool immediately.

Part 5: Emergency Response & Waste Disposal
The "No-Bleach" Rule (Critical)
NEVER use bleach (Sodium Hypochlorite) to clean up DMHA spills or quench reactions.

Mechanism of Failure: Hypochlorite reacts with secondary amines/hydroxylamines to form N-

chloroamines, which are unstable and potentially explosive oils.

Correct Quenching Protocol:

Dilute the mixture significantly with water (if compatible) or a high-boiling inert solvent.
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Adjust pH to neutral/slightly acidic (pH 5-6) using dilute HCl. This converts any free base

to the stable ammonium salt.

Dispose of as hazardous chemical waste.

Spill Cleanup Workflow

Spill Detected

Identify Form

Free Base (Liquid) HCl Salt (Solid)

1. Evacuate Area (Flammable)
2. Eliminate Ignition Sources

3. Absorb with Vermiculite

1. Dampen with Water (Mist)
2. Scoop into Pail

3. Avoid Dust Generation

CRITICAL STOP:
DO NOT USE BLEACH

Avoid

Seal in Drum
Label: 'Flammable/Toxic Reducing Agent'

Avoid

Click to download full resolution via product page

Caption: Emergency response logic for N,N-Dimethylhydroxylamine spills, emphasizing the

prohibition of bleach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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